n-Pentyltriflate

• CAS No.: 41029-43-0
• Molecular Formula: C6H11F3O3S
• Molecular Weight: 220.21 g/mol
• IUPAC Name: pentyl trifluoromethanesulfonate
• InChI: InChI=1S/C6H11F3O3S/c1-2-3-4-5-12-13(10,11)6(7,8)9/h2-5H2,1H3
• InChI Key: ANZRIVVPJRPJII-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOS(=O)(=O)C(F)(F)F

Description

N-Pentyltriflate is a useful research compound. Its molecular formula is C6H11F3O3S and its molecular weight is 220.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a nitrogen flushed round bottom flask equipped with a stir bar was added pyridine (0.81 mL, 10.0 mmol) and n-pentanol (1.09 mL, 10.0 mmol). The reaction was cooled in an ice bath and triflic anhydride (1.69 mL, 10.0 mmol) was added dropwise. The ice bath was allowed to melt over two hours at which time the entire reaction mixture was filtered over a column of silica gel eluting with dichloromethane. The filtrate was carefully evaporated in vacuo then carried on without further purification(1.11 g, 5.04 mmol).